Yttrium chloride (YCl3), hexahydrate (8CI,9CI)
Overview
Description
Yttrium chloride (YCl3) is an inorganic compound consisting of yttrium and chloride ions. It exists in two forms: anhydrous YCl3 and the hexahydrate form, YCl3·6H2O. Both forms are colorless salts that are highly soluble in water and deliquescent. Yttrium chloride is used in various scientific research applications, including chemistry, biology, medicine, and industry.
Synthetic Routes and Reaction Conditions:
Anhydrous YCl3: Yttrium chloride can be synthesized by reacting yttrium oxide (Y2O3) with hydrochloric acid (HCl) under controlled conditions.
Hexahydrate YCl3·6H2O: This form is typically obtained by dissolving yttrium oxide in hydrochloric acid and then crystallizing the solution to obtain the hexahydrate form.
Industrial Production Methods:
Large-Scale Synthesis: Industrial production of yttrium chloride involves the reaction of yttrium ores with hydrochloric acid, followed by purification and crystallization processes to obtain the desired form.
Types of Reactions:
Oxidation: Yttrium chloride can be oxidized to form yttrium oxide (Y2O3) by heating in the presence of oxygen.
Reduction: Yttrium chloride can be reduced to yttrium metal using reducing agents such as calcium.
Substitution: Yttrium chloride can undergo substitution reactions with other halides to form mixed halides.
Common Reagents and Conditions:
Oxidation: Heat in the presence of oxygen.
Reduction: Use of calcium or other strong reducing agents.
Substitution: Use of other halides in appropriate solvents.
Major Products Formed:
Yttrium Oxide (Y2O3): Formed by oxidation.
Yttrium Metal: Formed by reduction.
Mixed Halides: Formed by substitution reactions.
Scientific Research Applications
Yttrium chloride is used in various scientific research applications, including:
Chemistry: As a precursor for the synthesis of yttrium-based materials, such as yttrium oxide (Y2O3) and yttrium-aluminum garnet (YAG).
Biology: In biological studies, yttrium chloride is used as a tracer in imaging and diagnostic techniques.
Medicine: Yttrium chloride is used in medical research for its potential therapeutic properties, including its use in cancer treatment.
Industry: In the production of phosphors for lighting and display technologies, as well as in the manufacturing of ceramics and electronic devices.
Mechanism of Action
Yttrium chloride is compared with other similar compounds, such as:
Scandium Chloride (ScCl3): Similar in structure but with different chemical properties.
Lutetium Chloride (LuCl3): Used in similar applications but with different reactivity.
Ytterbium Chloride (YbCl3): Used in similar research applications but with different properties.
Uniqueness:
Yttrium chloride is unique in its ability to form yttrium-based materials, such as yttrium oxide and yttrium-aluminum garnet, which are crucial in various industrial applications.
Comparison with Similar Compounds
Scandium Chloride (ScCl3)
Lutetium Chloride (LuCl3)
Ytterbium Chloride (YbCl3)
Properties
IUPAC Name |
trichloroyttrium;hydrate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.H2O.Y/h3*1H;1H2;/q;;;;+3/p-3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWOAAAYNOWWMHL-UHFFFAOYSA-K |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.Cl[Y](Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3H2OY |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
10025-94-2 |
Source
|
| Record name | Yttrium trichloride hexahydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10025-94-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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